N-Benzyl-N-hydroxyformamide
Cat. No. B8649174
M. Wt: 151.16 g/mol
InChI Key: DTDVWUSGUXOBQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06350902B2
Procedure details
A suspension of N-benzyl-N-hydroxylamine hydrochloride (1.0 g, 6.26 mmol; Aldrich Chemical Company, Milwaukee, Wis.) in methyl tert-butyl ether (10 mL) was vigorously stirred 10% potassium bicarbonate solution and separated into an aqueous fraction and an organic fraction. The organic fraction was treated with the 2,2,2-trifluoroethyl formate reagent (92% (w/w), 4.35 g, 31.3 mmol, 5 equiv), and heated at reflux for 6 hours. The mixture was washed sequentially with water, 15% potassium bicarbonate, and 15% brine, then concentrated to provide 0.90 g (96%) of the desired product as a mixture of rotamers. 1H NMR (300 MHz, CDCl3) δ 8.28, 7.86 (2s, 1H total), 7.35-7.15 (m, 5H total), 7.10, 6.90 (2 br s, 1H total), 4.64, 4.56 (2s, 2H total).
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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Cl.[CH2:2]([NH:9][OH:10])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.[C:11](=O)(O)[O-:12].[K+].C(OCC(F)(F)F)=O>C(OC)(C)(C)C>[CH2:2]([N:9]([OH:10])[CH:11]=[O:12])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1 |f:0.1,2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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Cl.C(C1=CC=CC=C1)NO
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(C)(C)(C)OC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[K+]
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Step Three
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Name
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|
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Quantity
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4.35 g
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Type
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reactant
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Smiles
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C(=O)OCC(F)(F)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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separated into an aqueous fraction
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 6 hours
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Duration
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6 h
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WASH
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Type
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WASH
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Details
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The mixture was washed sequentially with water, 15% potassium bicarbonate, and 15% brine
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N(C=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.9 g | |
| YIELD: PERCENTYIELD | 96% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
